Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate

• IUPAC Name: methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H20N2O3S/c1-24-16-6-3-13(4-7-16)15-9-10-22(12-15)20-21-17-8-5-14(19(23)25-2)11-18(17)26-20/h3-8,11,15H,9-10,12H2,1-2H3
• InChI Key: UPXPCXMROWWOQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCN(C2)C3=NC4=C(S3)C=C(C=C4)C(=O)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate involves the inhibition of acetylcholinesterase and butyrylcholinesterase enzymes. This leads to an increase in the concentration of acetylcholine in the brain, which enhances cholinergic neurotransmission. The compound also exhibits antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It also exhibits anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective properties. The compound has also been found to have anti-tumor activity and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase enzymes. However, the compound has some limitations, such as its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate. One direction is to investigate its potential as a therapeutic agent for Alzheimer's disease and other neurological disorders. Another direction is to study its anti-tumor activity and its potential as a cancer treatment. Further research is also needed to elucidate its mechanism of action and to optimize its pharmacokinetics and bioavailability.

Synthesis Methods

The synthesis of Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate involves the reaction of 2-aminobenzenethiol and methyl 2-bromo-3-(4-methoxyphenyl)propionate in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The product is obtained by purification through column chromatography or recrystallization.

Scientific Research Applications

Methyl 2-[3-(4-methoxyphenyl)pyrrolidin-1-yl]-1,3-benzothiazole-6-carboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and neuroscience. It has been found to exhibit potent inhibitory activity against certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential candidate for the treatment of Alzheimer's disease and other neurological disorders.